![molecular formula C16H26N6O3 B2674972 2-(Azepan-1-yl)-6-(2,6-dimethylmorpholino)-5-nitropyrimidin-4-amine CAS No. 672916-21-1](/img/structure/B2674972.png)
2-(Azepan-1-yl)-6-(2,6-dimethylmorpholino)-5-nitropyrimidin-4-amine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-(Azepan-1-yl)-6-(2,6-dimethylmorpholino)-5-nitropyrimidin-4-amine is a useful research compound. Its molecular formula is C16H26N6O3 and its molecular weight is 350.423. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Characterization
For instance, the synthesis and characterization of heterocyclic compounds, including those with nitropyrimidin-4-amine structures, have been extensively studied for their potential biological activities. Kumar et al. (2013) synthesized a series of heterocyclic azodyes through diazotization followed by coupling with different compounds, highlighting the versatile synthetic routes available for such molecules (C. T. K. Kumar, J. Keshavayya, T. Rajesh, S. K. Peethambar, Angadi R. Shoukat Ali, 2013).
Biological Activity
The chemical structure of 2-(Azepan-1-yl)-6-(2,6-dimethylmorpholino)-5-nitropyrimidin-4-amine suggests potential for biological activity, given the presence of nitropyrimidin and morpholino groups. These structural motifs are often found in molecules with pharmacological properties. Research on similar compounds has shown that modifications to the pyrimidine ring can lead to substances with significant biological activities, including antimicrobial and antitumor properties. For example, studies on derivatives of 2-aminopyrimidines have explored their interplay with molecular, molecular-electronic, and supramolecular structures, which are critical for their bioactivity (A. Quesada, A. Marchal, M. Melguizo, J. N. Low, C. Glidewell, 2004).
Properties
IUPAC Name |
2-(azepan-1-yl)-6-(2,6-dimethylmorpholin-4-yl)-5-nitropyrimidin-4-amine |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H26N6O3/c1-11-9-21(10-12(2)25-11)15-13(22(23)24)14(17)18-16(19-15)20-7-5-3-4-6-8-20/h11-12H,3-10H2,1-2H3,(H2,17,18,19) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PDAGPHRLABBZTF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CN(CC(O1)C)C2=NC(=NC(=C2[N+](=O)[O-])N)N3CCCCCC3 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H26N6O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
350.42 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.